4-(3,4-dichlorophenoxy)-5-methoxy-N,N-dimethyl-2-pyrimidinamine

• IUPAC Name: 4-(3,4-dichlorophenoxy)-5-methoxy-N,N-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C13H13Cl2N3O2/c1-18(2)13-16-7-11(19-3)12(17-13)20-8-4-5-9(14)10(15)6-8/h4-7H,1-3H3
• InChI Key: DKIJSBYOZUIDDC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C(=N1)OC2=CC(=C(C=C2)Cl)Cl)OC
• Molecular Formula: C13H13Cl2N3O2
• Molecular Weight: 314.16 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be influenced by the pyrimidinamine core, with the additional functional groups contributing to the overall shape and electronic distribution of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present. For example, the dichlorophenoxy group could potentially undergo reactions such as dechlorination or oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all contribute to properties such as solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. Depending on its intended use, it could potentially interact with biological systems in a variety of ways.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. This could include wearing protective clothing and eye protection, and ensuring adequate ventilation.